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Compound Name: Amg-208

Cat. No.: B1684691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG-208 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine

kinase.[1][2] At higher concentrations, it has also been shown to inhibit Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2), another key receptor tyrosine kinase involved in

angiogenesis.[1][2] Dysregulation of the c-Met signaling pathway is implicated in the

progression of numerous cancers, making it a prime target for therapeutic intervention. These

application notes provide detailed protocols for cellular assays to evaluate the efficacy and

mechanism of action of AMG-208 in cancer cell lines.

Data Presentation
The inhibitory activity of AMG-208 is typically quantified by its half-maximal inhibitory

concentration (IC50). Below is a summary of reported IC50 values for AMG-208 against its

primary and secondary targets.
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Target Assay Type Cell Line/System IC50 (nM)

c-Met (wild-type) Cell-free kinase assay N/A 5.2[1]

HGF-mediated c-Met

phosphorylation
Cellular Assay

PC3 (Prostate

Cancer)
46[3]

VEGFR2 Kinase Assay N/A 112[1][2]

Signaling Pathways
To understand the mechanism of action of AMG-208, it is crucial to visualize its targets within

their respective signaling cascades.
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Caption: c-Met Signaling Pathway Inhibition by AMG-208.
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Caption: VEGFR2 Signaling Pathway Inhibition by AMG-208.

Experimental Workflow
A typical workflow for evaluating the cellular effects of AMG-208 is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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